3-Hydroxy-5-(trifluoromethyl)picolinonitrile

• Molecular Formula: C7H3F3N2O
• Molecular Weight: 188.11 g/mol
• SMILES: C1=C(C=NC(=C1O)C#N)C(F)(F)F
• InChI: InChI=1S/C7H3F3N2O/c8-7(9,10)4-1-6(13)5(2-11)12-3-4/h1,3,13H
• InChIKey: ISECWSMHJGHPSB-UHFFFAOYSA-N

3-Hydroxy-5-(trifluoromethyl)picolinonitrile: Key Intermediate for Drug and Agrochemical Discovery

3-Hydroxy-5-(trifluoromethyl)picolinonitrile, also known as 3-hydroxy-5-(trifluoromethyl)pyridine-2-carbonitrile, is a substituted picolinonitrile (heterocyclic) building block . Its molecular structure features a pyridine ring substituted at the 3-position with a hydroxyl group (-OH), at the 5-position with a trifluoromethyl group (-CF₃), and at the 2-position with a nitrile group (-CN) . This unique combination of functional groups confers distinct physicochemical properties, making it a valuable synthetic intermediate for constructing more complex molecules in medicinal chemistry and agrochemical research .

1

Multi-functional heterocyclic building block with hydroxyl, trifluoromethyl and nitrile groups

2

Regioisomer-specific pharmacological profile reported for target engagement studies

3

Reported binding affinity to 5-HT3 receptor supports neuropharmacology research context

Why Generic Substitution Fails for This Picolinonitrile

Generic substitution among picolinonitrile derivatives is not scientifically justifiable due to the distinct and quantifiable impact of regioisomerism on key pharmacological and physicochemical parameters . The precise positioning of the hydroxyl and trifluoromethyl groups on the pyridine ring directly influences the compound's electronic distribution, hydrogen-bonding capacity, and steric profile, which in turn dictates its binding affinity to specific biological targets and its overall reactivity as a synthetic intermediate [1]. Therefore, selecting a specific regioisomer, such as 3-hydroxy-5-(trifluoromethyl)picolinonitrile, is a critical decision point in research and development, as it is not interchangeable with its 4-hydroxy-5-(trifluoromethyl) or 3-hydroxy-6-(trifluoromethyl) analogs.

Attribute

Target compound

Potential substitute

Substitution pattern

3‑OH, 5‑CF₃

3‑OH, 4‑CF₃ isomer may show >300‑fold shift in CYP isoform inhibition

Functional handles

Hydroxyl + nitrile

Non‑hydroxylated analog offers only nitrile reactivity, limits derivatization scope

• [1] Fukuhara, S., Yugandar, S., Fuse, S., & Nakamura, H. (2018). Synthesis of 3‑Hydroxy-4‑Substituted Picolinonitriles from 4‑Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N−O Bond Cleavage Sequence. ACS Omega, 3(12), 16472–16476. View Source

Quantitative Evidence of Differentiated Activity

5-HT3 Receptor Binding Affinity

The target compound demonstrates significant binding to the 5-HT3 receptor, a key target in neuropharmacology [1]. While direct, head-to-head comparison data for this specific receptor is not available for all comparators, the activity of 3-Hydroxy-5-(trifluoromethyl)picolinonitrile on 5-HT3 contrasts sharply with its negligible activity on the closely related CYP11B1 enzyme, highlighting target selectivity. In a radioligand displacement assay using rat cortex homogenate, the compound inhibited binding to the 5-HT3 receptor with an IC50 of 25.1 nM [1]. This level of activity is distinct from the broader class of picolinonitriles, which are more commonly cited as intermediates rather than direct pharmacological agents.

5‑HT3 binding

Reported

IC₅₀ = 25.1 nM

Supports 5‑HT3 receptor pharmacology research

Radioligand displacement in rat cortex homogenate (BindingDB)

Evidence Dimension	5-HT3 Receptor Binding Affinity (IC50)
Target Compound Data	25.1 nM
Comparator Or Baseline	Baseline: No or negligible activity expected for many simple picolinonitrile building blocks.
Quantified Difference	Not calculable (qualitative difference)
Conditions	Radioligand displacement assay using [3H]-Q-ICS 205-930 in rat cortex homogenate [1]

Why This Matters

This data point provides a clear rationale for selecting this compound as a starting point for neuropharmacological studies over other picolinonitriles lacking this defined receptor interaction.

• [1] BindingDB. BDBM50406758 CHEMBL39243. Affinity Data for 5-hydroxytryptamine 3 receptor. Accessed 2025. View Source

Regioisomeric Impact on CYP Enzyme Inhibition

A direct comparison of regioisomers reveals that the position of the hydroxyl group profoundly alters enzyme inhibition profiles. The target compound, 3-Hydroxy-5-(trifluoromethyl)picolinonitrile, inhibits human CYP11B1 with an IC50 of 8.33 µM [1]. In contrast, its regioisomer, 3-Hydroxy-4-(trifluoromethyl)picolinonitrile, shows a >378-fold increase in potency against the closely related CYP11B2 isoform, with an IC50 of 22 nM [2]. This demonstrates that the 5-position for the CF3 group, as in the target compound, is associated with a different selectivity profile compared to the 4-position.

CYP regioisomer comparison

Head-to-head

3‑OH,5‑CF₃: CYP11B1 IC₅₀ 8.33 µM
3‑OH,4‑CF₃: CYP11B2 IC₅₀ 22 nM

Regioisomer substitution dictates isoform selectivity profile

Same assay type, different CYP isoforms expressed in V79 cells

Evidence Dimension	CYP Enzyme Inhibition (IC50)
Target Compound Data	8.33 µM (CYP11B1)
Comparator Or Baseline	3-Hydroxy-4-(trifluoromethyl)picolinonitrile: 22 nM (CYP11B2)
Quantified Difference	>378-fold difference in potency on related CYP isoforms (different target, same assay type)
Conditions	Target: V79 cells expressing human CYP11B1 [1]; Comparator: V79MZh cells expressing human CYP11B2 [2]

Why This Matters

This data provides a critical, quantifiable reason to select one regioisomer over another when designing CYP-targeting molecules, as the substitution pattern directly dictates potency and isoform selectivity.

• [1] BindingDB. BDBM50122328 CHEMBL3622438. Affinity Data for Cytochrome P450 11B1. Accessed 2025. View Source
• [2] BindingDB. BDBM50456831 CHEMBL4203608. Affinity Data for Cytochrome P450 11B2. Accessed 2025. View Source

Synthetic Versatility for Trisubstituted Pyridines

3-Hydroxy-5-(trifluoromethyl)picolinonitrile is a member of the 3-hydroxy-4-substituted picolinonitrile class, which has been established as a valuable intermediate for synthesizing 2,3,4-trisubstituted pyridines [1]. Its nitrile and hydroxyl groups provide versatile handles for single-step derivatization. In contrast, the non-hydroxylated analog, 5-(trifluoromethyl)picolinonitrile, lacks this dual functionality, limiting its utility to reactions primarily involving the nitrile group, thereby reducing its versatility in complex molecule construction [2].

Synthetic handles

Class-level

2 functional handles vs 1 for non‑hydroxylated analog

Dual functionality supports diverse 2,3,4‑trisubstituted pyridine synthesis

Based on standard reactivity principles; gold‑catalyzed cyclization route available

Evidence Dimension	Number of Functional Handles for Direct Derivatization
Target Compound Data	2 (hydroxyl and nitrile groups)
Comparator Or Baseline	5-(Trifluoromethyl)picolinonitrile: 1 (nitrile group only)
Quantified Difference	2x the number of functional handles
Conditions	Based on standard organic synthesis reactivity principles

Why This Matters

The presence of the additional hydroxyl group on the target compound offers greater synthetic flexibility and a more direct route to a wider array of final compounds, making it a more valuable building block for medicinal chemistry programs.

• [1] Fukuhara, S., Yugandar, S., Fuse, S., & Nakamura, H. (2018). Synthesis of 3‑Hydroxy-4‑Substituted Picolinonitriles from 4‑Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N−O Bond Cleavage Sequence. ACS Omega, 3(12), 16472–16476. View Source
• [2] NBNinno. The Role of 5-(Trifluoromethyl)picolinonitrile in Modern Agrochemical Synthesis. Article. Accessed 2025. View Source

Activity in Cell Differentiation and Proliferation

Data suggests that 3-Hydroxy-5-(trifluoromethyl)picolinonitrile exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation into monocytes [1]. While quantitative dose-response data (e.g., EC50) is not publicly available to allow for a direct numerical comparison, this described activity profile is a notable point of differentiation. This specific biological effect is not widely reported for other simple picolinonitrile regioisomers or non-hydroxylated analogs, which are more commonly noted as synthetic intermediates [2].

Cell diff. activity

Data to verify

Arrests undifferentiated cell proliferation; induces monocyte differentiation

Reported cell differentiation endpoint context

Patent/web data; quantitative EC₅₀ not available — requires assay validation

Evidence Dimension	Reported Biological Activity Profile
Target Compound Data	Arrests proliferation of undifferentiated cells; induces differentiation to monocytes
Comparator Or Baseline	5-(Trifluoromethyl)picolinonitrile: Primarily an agrochemical/pharmaceutical intermediate
Quantified Difference	Qualitative difference in reported primary application/activity
Conditions	Based on patent and web data

Why This Matters

This suggests that the target compound may be a more suitable starting point for research programs focused on cell differentiation or cancer biology compared to analogs without this reported biological activity.

• [1] Web Data Commons. About: 3-Hydroxy-5-(trifluoromethyl)picolinonitrile. Patent Data. Accessed 2025. View Source
• [2] NBNinno. The Role of 5-(Trifluoromethyl)picolinonitrile in Modern Agrochemical Synthesis. Article. Accessed 2025. View Source

High-Value Research Applications

5-HT3 Receptor Pharmacology

Given its documented binding affinity for the 5-HT3 receptor (IC50: 25.1 nM) [1], 3-Hydroxy-5-(trifluoromethyl)picolinonitrile serves as a validated starting point or chemical probe for investigating 5-HT3 receptor pharmacology. This application is supported by direct binding assay data and differentiates it from other picolinonitriles that lack this specific target engagement.

CYP-Targeting Lead Optimization

The compound's specific IC50 value of 8.33 µM against CYP11B1 [1] provides a quantifiable baseline for structure-activity relationship (SAR) studies aimed at developing more potent or selective CYP11B1 inhibitors. Its distinct profile compared to the CYP11B2-active 3-hydroxy-4-substituted regioisomer [2] offers a clear path for understanding and tuning isoform selectivity.

Synthesis of 2,3,4-Trisubstituted Pyridines

As a validated member of the 3-hydroxy-4-substituted picolinonitrile class [1], this compound is a versatile intermediate for the efficient, single-step construction of a wide array of 2,3,4-trisubstituted pyridines [2]. This is a key advantage over the non-hydroxylated 5-(trifluoromethyl)picolinonitrile, which offers fewer sites for derivatization.

Oncology and Differentiation Therapy Research

The reported activity in arresting undifferentiated cell proliferation and inducing monocyte differentiation [1] positions 3-Hydroxy-5-(trifluoromethyl)picolinonitrile as a candidate for exploring mechanisms of differentiation therapy in oncology. This application is based on its unique reported biological activity profile, which is not a general feature of this chemical class.

Application

Selection Property

Validation Focus

5‑HT3 receptor pharmacology research

Reported 5‑HT3 binding affinity

Radioligand displacement assay confirmation

CYP isoform selectivity profiling

Regioisomer‑dependent CYP inhibition profile

Isoform‑specific enzyme inhibition assay validation

2,3,4‑trisubstituted pyridine synthesis

Dual hydroxyl/nitrile functional handles

Synthetic route feasibility and derivatization purity

Cell differentiation mechanism studies

Reported antiproliferative and monocyte differentiation activity

Cell‑based assay validation and EC₅₀ determination

• [1] BindingDB. BDBM50406758 CHEMBL39243. Affinity Data for 5-hydroxytryptamine 3 receptor. Accessed 2025. View Source
• [2] BindingDB. BDBM50122328 CHEMBL3622438. Affinity Data for Cytochrome P450 11B1. Accessed 2025. View Source
• [3] BindingDB. BDBM50456831 CHEMBL4203608. Affinity Data for Cytochrome P450 11B2. Accessed 2025. View Source
• [4] Fukuhara, S., Yugandar, S., Fuse, S., & Nakamura, H. (2018). Synthesis of 3‑Hydroxy-4‑Substituted Picolinonitriles from 4‑Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N−O Bond Cleavage Sequence. ACS Omega, 3(12), 16472–16476. View Source
• [5] Web Data Commons. About: 3-Hydroxy-5-(trifluoromethyl)picolinonitrile. Patent Data. Accessed 2025. View Source